Cas no 1131588-10-7 (3-Iodo-4-(propylamino)benzoic acid)

• Product Name: 3-Iodo-4-(propylamino)benzoic acid
• CAS No: 1131588-10-7
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• MDL: MFCD11110771
• CID: 1006549
• PubChem ID: 44828877
• Update Time: 2025-04-20

3-Iodo-4-(propylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(propylamino)benzoic acid
• 3-iodanyl-4-(propylamino)benzoic acid
• A802821
• AK130396
• CTK8E2077
• FT-0654065
• KB-145120
• SBB067978
• DTXSID00660966
• SB83010
• AKOS015843144
• 3-iodo-4-(propylamino)benzoicacid
• C10H12INO2
• DB-060338
• 1131588-10-7

• MDL： MFCD11110771
• Inchi： 1S/C10H12INO2/c1-2-5-12-9-4-3-7(10(13)14)6-8(9)11/h3-4,6,12H,2,5H2,1H3,(H,13,14)
• InChI Key： QPQLEAYMACVLTH-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1NCCC

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų